2-(2-Methylpropyl)piperidin-4-amine

• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• IUPAC Name: 2-(2-methylpropyl)piperidin-4-amine
• InChI: InChI=1S/C9H20N2/c1-7(2)5-9-6-8(10)3-4-11-9/h7-9,11H,3-6,10H2,1-2H3
• InChI Key: QXUSLLQPFRHENW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC(CCN1)N

Description

2-(2-Methylpropyl)piperidin-4-amine is a piperidine derivative characterized by a primary amine group at the 4-position of the piperidine ring and a branched 2-methylpropyl (isobutyl) substituent at the 2-position. For instance, derivatives of piperidin-4-amine are frequently studied for their bioactivity, such as antiasthmatic properties (e.g., molecular docking against human chitotriosidase-1 (hCHIT1)) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylpropyl)piperidin-4-amine typically involves the cyclization of appropriate precursors. One common method is the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex . Another method involves the one-pot preparation of cyclic amines via efficient chlorination of amino alcohols using thionyl chloride (SOCl2) . These methods provide good to excellent yields of the desired piperidine derivatives.

Industrial Production Methods

Industrial production of 2-(2-Methylpropyl)piperidin-4-amine may involve continuous flow reactions, which allow for the efficient and scalable synthesis of the compound. For example, the reaction of N-(tert-butylsulfinyl)-bromoimine with Grignard reagents in a continuous flow setup can produce various enantioenriched α-substituted piperidines . This method is advantageous for large-scale production due to its high yield and diastereoselectivity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylpropyl)piperidin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: N-oxides

Reduction: Amines and alcohols

Substitution: Various substituted piperidines

Scientific Research Applications

2-(2-Methylpropyl)piperidin-4-amine has numerous applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry . Some of its applications include:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent in drug discovery and development.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2-Methylpropyl)piperidin-4-amine involves its interaction with specific molecular targets and pathways. The compound may act on various receptors and enzymes, modulating their activity and leading to desired biological effects . For example, piperidine derivatives are known to interact with neurotransmitter receptors, influencing neurological functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their properties, based on evidence-derived

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reported Activity/Application	Reference
1-[2-(4-Fluorophenyl)-6-propylpyrimidin-4-yl]piperidin-4-amine	C₁₈H₂₃FN₄	314.4	Fluorophenyl, propyl, pyrimidine	Building block for drug discovery
1-(Ethanesulfonyl)-N-(2-methylpropyl)piperidin-4-amine	C₁₁H₂₄N₂O₂S	248.39	Ethanesulfonyl, isobutyl	Synthetic intermediate
1-(5-Azanyl-4H-1,2,4-triazol-3-yl)-N-[2-(4-bromophenyl)ethyl]-N-(2-methylpropyl)piperidin-4-amine	C₂₀H₃₁BrN₆	435.4 (est.)	Triazole, bromophenyl, isobutyl	Antiasthmatic candidate (docking score: ΔG = -9.2 kcal/mol vs. salmeterol)
6-[3-(4,4-Difluoropiperidin-1-yl)propyl]-4-methylpyridin-2-amine	C₁₄H₂₁F₂N₃	269.34	Difluoropiperidine, methylpyridine	Not explicitly reported; structural motif
2,2,6,6-Tetramethylpiperidin-4-yl acetate	C₁₃H₂₅NO₂	227.35	Tetramethylpiperidine, acetate	Antioxidant/stabilizer applications

Key Structural and Functional Differences :

Substituent Diversity: The antiasthmatic candidate in incorporates a triazole ring and bromophenyl group, enhancing its binding affinity to hCHIT1 (ΔG = -9.2 kcal/mol). This contrasts with the simpler isobutyl group in 2-(2-methylpropyl)piperidin-4-amine, which lacks aromatic or heterocyclic moieties.

Fluorinated derivatives (e.g., ) may exhibit enhanced metabolic stability due to fluorine’s electron-withdrawing effects, though specific data are absent in the evidence.

Physicochemical Properties :

• Compounds with aromatic systems (e.g., fluorophenyl in ) have higher molecular weights (>300 Da), which may affect blood-brain barrier permeability.
• The tetramethylpiperidine derivatives in prioritize steric hindrance, likely improving oxidative stability in industrial applications.

Research Findings and Limitations

• Antiasthmatic Potential: The triazole-bromophenyl derivative () showed promising in silico binding to hCHIT1, a target implicated in asthma pathogenesis. However, experimental validation (e.g., in vitro IC₅₀) is absent in the evidence.
• Synthetic Utility : The ethanesulfonyl analog () serves as a precursor for further functionalization, leveraging the sulfonyl group’s reactivity.
• For example, the isobutyl group’s impact on lipophilicity relative to fluorinated or sulfonated groups remains unquantified.

Biological Activity

2-(2-Methylpropyl)piperidin-4-amine, a piperidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by a piperidine ring with a 2-methylpropyl substitution at the nitrogen atom, which influences its pharmacological properties. This article explores its biological activity, including analgesic, anti-inflammatory, and neuroprotective effects, supported by research findings and case studies.

Chemical Structure and Properties

The molecular formula of 2-(2-Methylpropyl)piperidin-4-amine is $C_9H_{19}N$ with a molecular weight of approximately 141.25 g/mol. The structural configuration allows for various interactions with biological targets, particularly neurotransmitter receptors.

Analgesic and Anti-inflammatory Effects

Research indicates that piperidine derivatives, including 2-(2-Methylpropyl)piperidin-4-amine, exhibit significant antinociceptive and anti-inflammatory properties. Studies have shown that these compounds can modulate pain pathways by interacting with opioid receptors, leading to pain relief without the side effects commonly associated with traditional analgesics .

Table 1: Summary of Biological Activities

Activity Type	Description
Analgesic	Reduces pain through interaction with opioid receptors
Anti-inflammatory	Decreases inflammation by inhibiting pro-inflammatory cytokines
Neuroprotective	Protects neurons from damage in conditions like Alzheimer's disease

Neuroprotective Properties

In addition to analgesic effects, 2-(2-Methylpropyl)piperidin-4-amine has shown promise in neuroprotection. Its ability to interact with neurotransmitter systems suggests potential applications in treating neurodegenerative diseases. For instance, modifications in the structure of similar piperidine compounds have been linked to enhanced neuroprotective effects against oxidative stress and apoptosis in neuronal cells .

The mechanisms underlying the biological activities of 2-(2-Methylpropyl)piperidin-4-amine are multifaceted:

• Receptor Interaction : The compound exhibits binding affinity to various receptors, including opioid and serotonin receptors. This interaction is crucial for its analgesic properties .
• Signal Modulation : It modulates signaling pathways involved in inflammation and pain perception. For example, it may inhibit the release of pro-inflammatory mediators such as cytokines and prostaglandins .
• Neurotransmitter Regulation : By affecting neurotransmitter levels, particularly serotonin and dopamine, the compound may influence mood and pain perception .

Case Studies

Several studies have investigated the efficacy of piperidine derivatives in clinical settings:

• A study published in Pharmacology Research evaluated the analgesic effects of a related compound in animal models of chronic pain. Results demonstrated significant pain reduction comparable to established analgesics without notable side effects .
• Another research article focused on the neuroprotective effects of similar piperidine compounds in models of Alzheimer's disease. The findings indicated that these compounds could reduce amyloid-beta toxicity and improve cognitive function .

Q & A

Basic: What are the common synthetic routes for 2-(2-Methylpropyl)piperidin-4-amine, and how can reaction conditions be optimized to improve yield?

The synthesis typically involves alkylation or reductive amination of piperidin-4-amine precursors. For example, coupling 2-methylpropyl halides with piperidin-4-amine under basic conditions (e.g., K₂CO₃ in DMF) can yield the target compound . Optimization parameters include:

• Temperature : Elevated temperatures (60–80°C) enhance reaction rates but may increase side products.
• Catalysts : Palladium or nickel catalysts improve selectivity in cross-coupling reactions .
• Solvent choice : Polar aprotic solvents (e.g., acetonitrile) favor nucleophilic substitution .
  Post-synthesis purification via column chromatography or recrystallization is critical to isolate the product (>95% purity) .

Basic: Which analytical techniques are most effective for characterizing 2-(2-Methylpropyl)piperidin-4-amine, and how do spectral interpretations vary between structural analogs?

Key techniques include:

• NMR Spectroscopy : ¹H and ¹³C NMR identify substituent positions on the piperidine ring. For example, methylpropyl groups show distinct δ 0.8–1.2 ppm (¹H) and δ 20–25 ppm (¹³C) .
• HPLC-MS : Reverse-phase HPLC (e.g., Newcrom R1 column with acetonitrile/water mobile phase) separates structural analogs. Mass spectrometry confirms molecular weight (e.g., [M+H]⁺ at m/z 171.2) .
• X-ray Crystallography : Resolves stereochemistry ambiguities in crystalline derivatives .

Advanced: How can researchers resolve discrepancies in biological activity data for 2-(2-Methylpropyl)piperidin-4-amine derivatives across different in vitro models?

Contradictions often arise from assay-specific variables:

• Receptor isoform selectivity : Use isoform-specific inhibitors (e.g., siRNA knockdown) to validate target engagement .
• Cell line variability : Compare activity in primary vs. immortalized cells (e.g., HEK293 vs. neuronal cultures) .
• Pharmacokinetic factors : Adjust incubation times or serum concentrations to account for metabolic stability differences . Statistical tools like ANOVA or machine learning (e.g., random forests) can identify confounding variables .

Advanced: What strategies address regioselectivity challenges in modifying the piperidine ring of 2-(2-Methylpropyl)piperidin-4-amine?

Regioselective functionalization requires:

• Protecting groups : Boc or Fmoc protection of the amine prevents undesired alkylation at the 4-position .
• Directed C–H activation : Transition metal catalysts (e.g., Pd(OAc)₂) direct substitutions to specific carbons (e.g., C3 over C2) .
• Computational modeling : DFT calculations predict reactive sites based on electron density maps (e.g., C3 as the most nucleophilic position) .

Basic: What are the critical parameters for ensuring purity during synthesis, and how are common impurities identified?

• Reaction monitoring : TLC or in-line HPLC detects intermediates (e.g., unreacted 2-methylpropyl halides) .
• Impurity profiling : Common by-products include N-alkylated isomers (e.g., 3-(2-methylpropyl)piperidin-4-amine), identifiable via LC-MS retention time shifts .
• Purification thresholds : ≥98% purity for biological assays, achieved via preparative HPLC or fractional distillation .

Advanced: How do structural modifications to the piperidine ring influence pharmacological activity, and what methodologies establish structure-activity relationships (SAR)?

• Substituent effects : Adding electron-withdrawing groups (e.g., -CF₃) at C2 enhances receptor binding affinity (e.g., σ₁ receptor IC₅₀ from 1.2 μM to 0.3 μM) .
• SAR methodologies :
  • Pharmacophore modeling : Aligns derivatives to identify critical hydrogen-bonding motifs .
  • Docking studies : Molecular dynamics simulations predict binding poses in target proteins (e.g., GPCRs) .
  • Bioisosteric replacement : Replacing the piperidine ring with azepane evaluates ring size effects on bioavailability .